Cas no 2171146-77-1 ((2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid
• CAS No: 2171146-77-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6358082
• PubChem ID: 165554030
• Update Time: 2025-10-28

(2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid
• EN300-1574309
• 2171146-77-1
• (2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylbutanoic acid

• Inchi： 1S/C25H30N2O5/c1-4-16(13-22(28)27-23(15(2)3)24(29)30)26-25(31)32-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21,23H,4,13-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t16-,23+/m1/s1
• InChI Key： RVDKDADBMGQCHR-MWTRTKDXSA-N
• SMILES： O(C(N[C@H](CC)CC(N[C@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid

Introduction to (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic Acid (CAS No. 2171146-77-1)

(2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid is a highly specialized compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171146-77-1, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate molecular framework of this compound, featuring a combination of amino, carboxylic, and fluorenylmethoxycarbonyl (Fmoc) functional groups, makes it a promising candidate for various biochemical and pharmacological investigations.

The synthesis and characterization of this compound represent a testament to the advancements in organic chemistry and the growing capabilities of modern synthetic methodologies. The presence of chiral centers at the (2S) and (3R) positions underscores the importance of stereochemistry in determining the biological activity of the molecule. This aspect is particularly crucial in drug design, where the three-dimensional structure of a compound can significantly influence its efficacy and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage complex molecular architectures to achieve higher precision in targeting biological pathways. The structure of (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and reduce off-target effects. The fluorenylmethoxycarbonyl group, for instance, is commonly used in peptide synthesis and protection due to its stability and ease of removal under specific conditions.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases play a critical role in numerous biological processes, including inflammation, cancer progression, and viral replication. By designing molecules that can selectively inhibit specific proteases, researchers aim to develop treatments that address these conditions more effectively. The unique combination of functional groups in (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid makes it a versatile scaffold for such inhibitors.

Recent studies have begun to explore the pharmacokinetic properties of this compound, which are essential for determining its suitability for clinical use. Pharmacokinetics involves understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. Preliminary data suggest that (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid exhibits favorable solubility and stability characteristics, which are critical factors for drug formulation. Additionally, its metabolic profile appears to be manageable, indicating potential for further development into a viable therapeutic agent.

The role of computational chemistry in optimizing the structure and properties of this compound cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can fine-tune the design of (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid to enhance its biological activity while minimizing potential side effects.

In conclusion, (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylbutanoic acid (CAS No. 2171146-77-1) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional nature make it a valuable tool for researchers investigating novel therapeutic strategies. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging medical conditions facing society today.